Cas no 102093-68-5 (1,3-Benzenediamine,4-methyl-2,6-bis(methylthio)-)

• Product Name: 1,3-Benzenediamine,4-methyl-2,6-bis(methylthio)-
• CAS No: 102093-68-5
• MF: C₉H₁₄N₂S₂
• MW: 214.350859165192
• CID: 216959
• Update Time: 2024-01-26

1,3-Benzenediamine,4-methyl-2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,4-methyl-2,6-bis(methylthio)-
• 4-methyl-2,6-bis(methylsulfanyl)benzene-1,3-diamine
• (2,4-diamino-5-methylbenzene-1,3-diyl)dimethanethiol
• 2,6-bis(methylthio)-4-methyl-1,3-benzenediamine
• 4-METHYL-2,6-BIS(METHYLTHIO)-1,3-BENZENEDIAMINE
• 1,3-Benzenediamine, 4-methyl-2,6-bis(methylthio)-
• 2,4-Bis(methylthio)-6-methyl-1,3-phenylenediamine
• 3,5-Bis(methylthio)-2,4-toluenediamine
• 4-methyl-2,6-bis(methylthio)benzene-1,3-diamine

• Inchi： 1S/C9H14N2S2/c1-5-4-6(12-2)8(11)9(13-3)7(5)10/h4H,10-11H2,1-3H3
• InChI Key： AOFIWCXMXPVSAZ-UHFFFAOYSA-N
• SMILES： C1(N)=C(SC)C=C(C)C(N)=C1SC

Computed Properties

• Exact Mass: 214.06002
• Monoisotopic Mass: 214.05984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54

Experimental Properties

• Density: 1.253
• Boiling Point: 425.6°Cat760mmHg
• Flash Point: 211.2°C
• Refractive Index: 1.687
• PSA: 52.04
• LogP: 3.76560
• pka: 3.18±0.10(Predicted)

1,3-Benzenediamine,4-methyl-2,6-bis(methylthio)- Security Information

• Hazardous Material transportation number：2810
• HazardClass：6.1
• PackingGroup：III
• Safety Term：RIDADR 2810HazardClass 6.1PackingGroup III